Cas no 1393442-08-4 (2-(2-Bromoethoxy)aniline Hydrochloride)

• Product Name: 2-(2-Bromoethoxy)aniline Hydrochloride
• CAS No: 1393442-08-4
• MF: C₈H₁₁BrClNO
• MW: 252.53604054451
• MDL: MFCD13807499
• CID: 3047594
• Update Time: 2025-07-02

2-(2-Bromoethoxy)aniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoethoxy)aniline, HCl
• 2-(2-bromoethoxy)aniline;hydrochloride
• 2-(2-Bromoethoxy)aniline HCl
• V2926
• 2-(2-Bromoethoxy)aniline Hydrochloride

• MDL： MFCD13807499
• Inchi： 1S/C8H10BrNO.ClH/c9-5-6-11-8-4-2-1-3-7(8)10;/h1-4H,5-6,10H2;1H
• InChI Key： MGAJSKCZCYNTBM-UHFFFAOYSA-N
• SMILES： BrCCOC1C=CC=CC=1N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 110
• Topological Polar Surface Area: 35.2

Additional information on 2-(2-Bromoethoxy)aniline Hydrochloride

Introduction to 2-(2-Bromoethoxy)aniline Hydrochloride (CAS No. 1393442-08-4)

2-(2-Bromoethoxy)aniline Hydrochloride, with the chemical formula C₈H₁₁BrNO·HCl, is a significant compound in the field of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a bromoethoxy group and an aniline moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The CAS number 1393442-08-4 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. As a hydrochloride salt, it enhances solubility and stability, making it more suitable for further chemical modifications and biological evaluations.

In recent years, 2-(2-Bromoethoxy)aniline Hydrochloride has been explored for its role in developing novel therapeutic agents. Its structural framework allows for modifications that can target specific biological pathways, particularly in the realm of oncology and neurology. Researchers have been particularly interested in its potential as a precursor for small-molecule inhibitors.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, scientists aim to develop treatments that can modulate these pathways effectively.

Recent studies have highlighted the compound's potential in antimicrobial applications. The bromoethoxy group can be leveraged to create derivatives that exhibit antibacterial and antifungal properties. This is particularly relevant in the context of rising antibiotic resistance, where novel compounds are urgently needed to combat resistant strains.

The aniline moiety in 2-(2-Bromoethoxy)aniline Hydrochloride also contributes to its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for high-affinity binding to biological targets.

Another area of interest is its role in neurological research. Aniline derivatives have been extensively studied for their potential as neuroprotective agents. The bromoethoxy group can be modified to enhance penetration through the blood-brain barrier, making it a promising candidate for treating neurodegenerative diseases.

In terms of synthetic methodologies, 2-(2-Bromoethoxy)aniline Hydrochloride can be synthesized through multiple routes, each offering different advantages depending on the desired purity and scale of production. Common methods involve nucleophilic substitution reactions or palladium-catalyzed cross-coupling strategies. These synthetic approaches have been optimized to ensure high yields and minimal byproduct formation.

The hydrochloride salt form of this compound offers several practical benefits. It improves crystallinity, which is advantageous for purification purposes, and enhances stability during storage and transport. Additionally, its solubility in polar solvents makes it easier to handle in solution-phase reactions.

From a regulatory perspective, CAS No. 1393442-08-4 ensures compliance with international chemical nomenclature standards. This is crucial for submitting research findings to peer-reviewed journals and regulatory agencies such as the FDA or EMA. Accurate identification prevents confusion with other compounds that may share similar names or structures.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for drug discovery programs. Its versatility allows chemists to explore diverse chemical space, increasing the likelihood of identifying novel lead compounds with therapeutic efficacy.

Future research directions may focus on developing more efficient synthetic routes and exploring new applications in areas such as materials science or agrochemicals. The adaptability of 2-(2-Bromoethoxy)aniline Hydrochloride makes it a valuable asset in both academic and industrial settings.